Cas no 701253-64-7 (Benzamide, 5-[[(3-bromophenyl)amino]sulfonyl]-2-hydroxy-)

• Product Name: Benzamide, 5-[[(3-bromophenyl)amino]sulfonyl]-2-hydroxy-
• CAS No: 701253-64-7
• MF: C₁₃H₁₁BrN₂O₄S
• MW: 371.206441164017
• MDL: MFCD05988435
• CID: 5232392
• PubChem ID: 2203676
• Update Time: 2025-10-29

Benzamide, 5-[[(3-bromophenyl)amino]sulfonyl]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-[[(3-bromophenyl)amino]sulfonyl]-2-hydroxy-
• 5-[[(3-Bromophenyl)amino]sulfonyl]-2-hydroxybenzamide
• 701253-64-7
• 5-[(3-bromophenyl)sulfamoyl]-2-hydroxybenzamide
• 5-(N-(3-Bromophenyl)sulfamoyl)-2-hydroxybenzamide
• D94429
• SR-01000274602
• AS-78738
• SR-01000274602-1

• MDL： MFCD05988435
• Inchi： 1S/C13H11BrN2O4S/c14-8-2-1-3-9(6-8)16-21(19,20)10-4-5-12(17)11(7-10)13(15)18/h1-7,16-17H,(H2,15,18)
• InChI Key： GMLZPGWZDYJMIQ-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC(S(NC2=CC=CC(Br)=C2)(=O)=O)=CC=C1O

Computed Properties

• Exact Mass: 369.96229g/mol
• Monoisotopic Mass: 369.96229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Benzamide, 5-[[(3-bromophenyl)amino]sulfonyl]-2-hydroxy-

Research Brief on Benzamide, 5-[[(3-bromophenyl)amino]sulfonyl]-2-hydroxy- (CAS: 701253-64-7)

Benzamide, 5-[[(3-bromophenyl)amino]sulfonyl]-2-hydroxy- (CAS: 701253-64-7) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, mechanism of action, and therapeutic potential. The presence of both a sulfonamide and a hydroxy group in its structure suggests possible interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of Benzamide, 5-[[(3-bromophenyl)amino]sulfonyl]-2-hydroxy-, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to achieve higher yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and interactions with potential biological targets, such as enzymes and receptors involved in inflammatory and neoplastic processes.

In vitro and in vivo studies have demonstrated that Benzamide, 5-[[(3-bromophenyl)amino]sulfonyl]-2-hydroxy- exhibits notable inhibitory effects on specific protein kinases and inflammatory mediators. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its potent activity against COX-2 and TNF-α, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data from cancer cell line assays indicate that this compound may possess antiproliferative properties, warranting further exploration in oncology research.

The pharmacokinetic profile of Benzamide, 5-[[(3-bromophenyl)amino]sulfonyl]-2-hydroxy- has also been a focal point of recent investigations. Studies have revealed moderate oral bioavailability and a favorable half-life, although challenges related to metabolic stability and tissue distribution remain to be addressed. Researchers are currently exploring prodrug strategies and formulation enhancements to overcome these limitations and improve the compound's therapeutic index.

In conclusion, Benzamide, 5-[[(3-bromophenyl)amino]sulfonyl]-2-hydroxy- (CAS: 701253-64-7) represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities, combined with ongoing advancements in synthetic and pharmacological research, position it as a valuable candidate for further preclinical and clinical evaluation. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and assessing its safety and efficacy in relevant disease models.